2-(2-chloro-6-fluorophenyl)-N-((2,5-dimethylfuran-3-yl)methyl)acetamide

• IUPAC Name: 2-(2-chloro-6-fluorophenyl)-N-[(2,5-dimethylfuran-3-yl)methyl]acetamide
• InChI: InChI=1S/C15H15ClFNO2/c1-9-6-11(10(2)20-9)8-18-15(19)7-12-13(16)4-3-5-14(12)17/h3-6H,7-8H2,1-2H3,(H,18,19)
• InChI Key: HWSQCZVXDNUEQP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(O1)C)CNC(=O)CC2=C(C=CC=C2Cl)F
• Molecular Formula: C15H15ClFNO2
• Molecular Weight: 295.73 g/mol

Description

2-(2-chloro-6-fluorophenyl)-N-((2,5-dimethylfuran-3-yl)methyl)acetamide is a chemical compound that has been the subject of scientific research due to its potential applications in medicine and other fields. In

Scientific Research Applications

Synthesis and Anti-inflammatory Activity

Research on derivatives similar to "2-(2-chloro-6-fluorophenyl)-N-((2,5-dimethylfuran-3-yl)methyl)acetamide" has shown that these compounds can be synthesized for potential anti-inflammatory applications. For instance, Sunder and Maleraju (2013) synthesized derivatives of N-(3-chloro-4-fluorophenyl)-2-(5-((3-(4-hydroxy-2, 2-dimethyl-2,3-dihydrobenzofuran-5-yl)-1-phenyl-1H-pyrazol-4-yl)methylene)-4-oxo-2-thioxothiazolidin-3-yl) acetamide, which exhibited significant anti-inflammatory activity Sunder & Maleraju, 2013.

Herbicide Development and Environmental Impact

Chloroacetamide derivatives, such as those related to the compound of interest, have been extensively studied for their use as herbicides and their environmental behavior. For example, Zimmerman et al. (2002) analyzed the herbicides dimethenamid and flufenacet, along with their sulfonic and oxanilic acid degradates, in natural water, showcasing the environmental fate of similar compounds Zimmerman, Schneider, & Thurman, 2002.

Antitumor Activity

Compounds with structural similarities to "2-(2-chloro-6-fluorophenyl)-N-((2,5-dimethylfuran-3-yl)methyl)acetamide" have been explored for their potential antitumor activities. Lan Yun-jun (2011) synthesized derivatives containing 5-fluorouracil and evaluated their in vitro antitumor activity, indicating the therapeutic potential of such compounds Lan Yun-jun, 2011.

Thrombin Inhibition

Lee et al. (2007) reported on 2-(2-chloro-6-fluorophenyl)acetamides with thrombin inhibitory activity, highlighting the potential of similar compounds in developing anticoagulant therapies. These inhibitors exhibited potent activity against thrombin, indicating their relevance in cardiovascular disease treatment Lee et al., 2007.